Cas no 5069-26-1 (2-Methyl-5-phenylthiophene)

2-Methyl-5-phenylthiophene is a substituted thiophene derivative characterized by a methyl group at the 2-position and a phenyl ring at the 5-position of the thiophene core. This compound is of interest in organic synthesis and materials science due to its structural versatility and electronic properties. The phenyl and methyl substituents enhance its utility as a building block for conjugated systems, potentially enabling applications in optoelectronic materials or as an intermediate in pharmaceutical and agrochemical synthesis. Its well-defined structure and stability under standard conditions make it a reliable choice for research and industrial applications requiring precise functionalization of thiophene-based frameworks.
2-Methyl-5-phenylthiophene structure
2-Methyl-5-phenylthiophene structure
Product name:2-Methyl-5-phenylthiophene
CAS No:5069-26-1
MF:C11H10S
MW:174.262101650238
MDL:MFCD06201035
CID:85216
PubChem ID:7578805

2-Methyl-5-phenylthiophene Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-phenylthiophene
    • 2-methyl-5-phenylthiophen
    • 2-methyl-5-phenyl-thiophene
    • 2-phenyl-5-methylthiophene
    • 5-methyl-2-phenylthiophene
    • 5-phenyl-2-methylthiophene
    • NEKXRPVOSZHILM-UHFFFAOYSA
    • NEKXRPVOSZHILM-UHFFFAOYSA-
    • NEKXRPVOSZHILM-UHFFFAOYSA-N
    • InChI=1/C11H10S/c1-9-7-8-11(12-9)10-5-3-2-4-6-10/h2-8H,1H3
    • DTXSID30428839
    • SCHEMBL147151
    • AKOS024318953
    • AS-58926
    • 5069-26-1
    • G62736
    • MDL: MFCD06201035
    • Inchi: InChI=1S/C11H10S/c1-9-7-8-11(12-9)10-5-3-2-4-6-10/h2-8H,1H3
    • InChI Key: NEKXRPVOSZHILM-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C2=CC=CC=C2)S1

Computed Properties

  • Exact Mass: 174.05000
  • Monoisotopic Mass: 174.05032149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.0782 (rough estimate)
  • Melting Point: 46-47°C
  • Boiling Point: 265.26°C (rough estimate)
  • Flash Point: 80.7°C
  • Refractive Index: 1.6500 (estimate)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 28.24000
  • LogP: 3.72350
  • Solubility: Uncertain
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Methyl-5-phenylthiophene Security Information

2-Methyl-5-phenylthiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyl-5-phenylthiophene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1034019-10g
2-Methyl-5-phenylthiophene
5069-26-1 98%
10g
¥ǡŹǑIJ 2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1034019-1g
2-Methyl-5-phenylthiophene
5069-26-1 98%
1g
¥ŹŹIJ 2023-07-25
eNovation Chemicals LLC
D765675-1g
2-Methyl-5-phenylthiophene
5069-26-1 96%
1g
$115 2025-02-25
eNovation Chemicals LLC
D765675-250mg
2-Methyl-5-phenylthiophene
5069-26-1 96%
250mg
$95 2025-02-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1034019-5g
2-Methyl-5-phenylthiophene
5069-26-1 98%
5g
¥ĠŎŞIJ 2023-07-25
Chemenu
CM397022-5g
2-METHYL-5-PHENYLTHIOPHENE
5069-26-1 95%+
5g
$187 2024-07-16
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L20420-1g
2-Methyl-5-phenylthiophene, 96%
5069-26-1 96%
1g
¥1219.00 2022-12-26
Chemenu
CM397022-1g
2-METHYL-5-PHENYLTHIOPHENE
5069-26-1 95%+
1g
$57 2024-07-16
eNovation Chemicals LLC
D765675-250mg
2-Methyl-5-phenylthiophene
5069-26-1 96%
250mg
$95 2025-02-19
eNovation Chemicals LLC
D765675-100mg
2-Methyl-5-phenylthiophene
5069-26-1 96%
100mg
$85 2025-02-25

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